Cas no 98195-15-4 (1-benzyl-2-propyl-6-undecylpiperidine-2,6-dicarbonitrile)

• Product Name: 1-benzyl-2-propyl-6-undecylpiperidine-2,6-dicarbonitrile
• CAS No: 98195-15-4
• MF: C₂₈H₄₃N₃
• MW: 421.661127328873
• CID: 1993134
• PubChem ID: 179016
• Update Time: 2025-04-21

1-benzyl-2-propyl-6-undecylpiperidine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-propyl-6-undecylpiperidine-2,6-dicarbonitrile
• DTXSID50913393
• 2,6-Piperidinedicarbonitrile, 1-(phenylmethyl)-2-propyl-6-undecyl-
• 98195-15-4

• Inchi： 1S/C28H43N3/c1-3-5-6-7-8-9-10-11-15-20-28(25-30)22-16-21-27(24-29,19-4-2)31(28)23-26-17-13-12-14-18-26/h12-14,17-18H,3-11,15-16,19-23H2,1-2H3
• InChI Key： UNWPKJRDWJNOBP-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C#N)(CCC)CCCC1(C#N)CCCCCCCCCCC

Computed Properties

• Exact Mass: 421.346
• Monoisotopic Mass: 421.346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 554.2°C at 760 mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.526